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Compound of Interest

3-Methyl-1-octadecylimidazolium
Compound Name:
chloride

Cat. No.: B069637

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of 3-Methyl-1-
octadecylimidazolium chloride solutions in common laboratory settings. This long-chain
imidazolium salt, a type of ionic liquid, is of increasing interest for its potential applications in
drug delivery and as an antimicrobial agent.

Compound Information

Property Value Source

3-Methyl-1-

octadecylimidazolium chloride

Chemical Name

CAS Number 171058-19-8 [1]
Molecular Formula C22H43CIN2

Molecular Weight 371.04 g/mol

Appearance Off-white to pale yellow

crystalline chunks

Safety and Handling
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3-Methyl-1-octadecylimidazolium chloride is irritating to the eyes, respiratory system, and
skin. It is also hygroscopic and should be stored in a cool, dry place in a tightly sealed
container to protect from moisture. When handling, appropriate personal protective equipment
(PPE), including safety goggles, gloves, and a lab coat, should be worn. Work in a well-
ventilated area or under a chemical fume hood.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.

Skin Contact: Flush skin with plenty of water for at least 15 minutes and remove
contaminated clothing.

Inhalation: Move to fresh air. If breathing is difficult, give oxygen.

Ingestion: Do NOT induce vomiting. Rinse mouth with water.

Solubility Data

Quantitative solubility data for 3-Methyl-1-octadecylimidazolium chloride in common
laboratory solvents is not readily available in the literature. However, based on the behavior of
similar long-chain ionic liquids, a general solubility profile can be inferred. The solubility of 1-
dodecyl-3-methylimidazolium chloride (a shorter-chain analogue) has been shown to decrease
in primary alcohols as the alcohol's molecular weight increases. It is expected that 3-Methyl-1-
octadecylimidazolium chloride will have limited solubility in water and higher solubility in
alcohols and other organic solvents. Empirical determination of solubility is recommended for
specific applications.

Solvent Expected Solubility Profile
Water Low to sparingly soluble
Ethanol Soluble

Methanol Soluble

Dimethyl Sulfoxide (DMSO) Soluble
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Experimental Protocols
Preparation of a Stock Solution

This protocol describes the preparation of a 10 mM stock solution of 3-Methyl-1-
octadecylimidazolium chloride in ethanol. This stock solution can then be used for further
dilutions in various assays.

Materials:

3-Methyl-1-octadecylimidazolium chloride
o Absolute ethanol

e Analytical balance

e Volumetric flask (e.g., 10 mL)

e Spatula

e Weighing paper

e Magnetic stirrer and stir bar (optional)
Procedure:

o Calculate the required mass: To prepare 10 mL of a 10 mM solution, calculate the mass of 3-
Methyl-1-octadecylimidazolium chloride needed:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (g) = 0.010 mol/L x 0.010 L x 371.04 g/mol = 0.0371 g (or 37.1 mg)

e Weigh the compound: Carefully weigh out approximately 37.1 mg of 3-Methyl-1-
octadecylimidazolium chloride onto weighing paper using an analytical balance.

o Dissolve the compound: Transfer the weighed compound into a 10 mL volumetric flask.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b069637?utm_src=pdf-body
https://www.benchchem.com/product/b069637?utm_src=pdf-body
https://www.benchchem.com/product/b069637?utm_src=pdf-body
https://www.benchchem.com/product/b069637?utm_src=pdf-body
https://www.benchchem.com/product/b069637?utm_src=pdf-body
https://www.benchchem.com/product/b069637?utm_src=pdf-body
https://www.benchchem.com/product/b069637?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b069637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e Add solvent: Add a small amount of absolute ethanol to the volumetric flask to dissolve the
compound. Gently swirl the flask to aid dissolution. A magnetic stirrer can be used for gentle
agitation if needed.

e Bring to volume: Once the solid is completely dissolved, add absolute ethanol to the flask
until the bottom of the meniscus reaches the 10 mL calibration mark.

e Mix thoroughly: Cap the flask and invert it several times to ensure the solution is
homogeneous.

o Storage: Store the stock solution in a tightly sealed container at room temperature, protected
from light and moisture.

Determination of Minimum Inhibitory Concentration
(MIC)

This protocol outlines the broth microdilution method to determine the MIC of 3-Methyl-1-
octadecylimidazolium chloride against a bacterial strain.

Materials:

3-Methyl-1-octadecylimidazolium chloride stock solution (e.g., 10 mM in a suitable solvent
that does not inhibit bacterial growth at the tested concentrations)

e Bacterial culture in the logarithmic growth phase
o Cation-adjusted Mueller-Hinton Broth (CAMHB)
o Sterile 96-well microtiter plates

o Pipettes and sterile tips

e Incubator

Procedure:

» Prepare dilutions:
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o Add 100 pL of sterile CAMHB to wells 2 through 12 of a 96-well plate.
o Add 200 pL of the 3-Methyl-1-octadecylimidazolium chloride stock solution to well 1.

o Perform a 2-fold serial dilution by transferring 100 pL from well 1 to well 2, mixing well, and
then transferring 100 puL from well 2 to well 3, and so on, down to well 10. Discard 100 pL
from well 10.

o Well 11 will serve as a growth control (no compound).

o Well 12 will serve as a sterility control (no bacteria).

e Prepare bacterial inoculum: Dilute the bacterial culture in CAMHB to a final concentration of
approximately 5 x 10”5 colony-forming units (CFU)/mL.

 Inoculate the plate: Add 100 pL of the diluted bacterial suspension to wells 1 through 11. Do
not add bacteria to well 12.

 Incubate: Cover the plate and incubate at 37°C for 18-24 hours.

o Determine MIC: The MIC is the lowest concentration of 3-Methyl-1-octadecylimidazolium
chloride that completely inhibits visible bacterial growth.

In Vitro Cytotoxicity Assay

This protocol provides a general method for assessing the cytotoxicity of 3-Methyl-1-
octadecylimidazolium chloride on a mammalian cell line using a standard MTT assay.

Materials:

Mammalian cell line (e.g., HeLa, HEK293)

Complete cell culture medium (e.g., DMEM with 10% FBS)

3-Methyl-1-octadecylimidazolium chloride stock solution (sterilized by filtration)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

DMSO
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Sterile 96-well cell culture plates

Pipettes and sterile tips

CO2 incubator

Microplate reader

Procedure:

Cell seeding: Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in
100 pL of complete medium and incubate for 24 hours at 37°C in a 5% CO2 atmosphere.

Compound treatment: Prepare serial dilutions of the 3-Methyl-1-octadecylimidazolium
chloride stock solution in complete medium. Remove the old medium from the cells and add
100 pL of the diluted compound solutions to the wells. Include a vehicle control (medium with
the same concentration of the solvent used for the stock solution) and an untreated control.

Incubate: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO2 atmosphere.
MTT assay:

o Add 10 pL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at
37°C.

o Remove the medium and add 100 pL of DMSO to each well to dissolve the formazan
crystals.

o Shake the plate for 5 minutes to ensure complete dissolution.
Measure absorbance: Read the absorbance at 570 nm using a microplate reader.

Data analysis: Calculate the percentage of cell viability relative to the untreated control.

Visualizations

The primary mechanism of action for many long-chain ionic liquids involves the disruption of

the cell membrane. The following diagram illustrates this process.
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Caption: Mechanism of cell membrane disruption by 3-Methyl-1-octadecylimidazolium

chloride.

The following workflow outlines the general steps for preparing and testing a solution of 3-
Methyl-1-octadecylimidazolium chloride.
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Caption: General workflow for the preparation and use of 3-Methyl-1-octadecylimidazolium
chloride solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[amp.chemicalbook.com]

 To cite this document: BenchChem. [Application Notes and Protocols: 3-Methyl-1-
octadecylimidazolium chloride Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b069637#preparation-of-3-methyl-1-
octadecylimidazolium-chloride-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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